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Compound Name: Tantalum(V) butoxide

Cat. No.: B8249264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tantalum(V) butoxide, with the CAS number 51094-78-1, is a metal alkoxide that serves as a

critical precursor in the synthesis of advanced materials. Its high reactivity and solubility in

organic solvents make it an ideal starting material for sol-gel processes, leading to the

formation of high-purity tantalum pentoxide (Ta₂O₅) nanoparticles and thin films. These

resulting materials possess unique properties, including a high dielectric constant, high

refractive index, and excellent biocompatibility, making them valuable in a range of applications

from electronics to, increasingly, the biomedical field.[1]

This technical guide provides a comprehensive overview of Tantalum(V) butoxide, including

its chemical and physical properties, key applications, detailed experimental protocols for the

synthesis of tantalum oxide nanomaterials, and insights into its emerging role in drug

development.

Chemical and Physical Properties
Tantalum(V) butoxide is a pale yellow, moisture-sensitive liquid.[2] Its key properties are

summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value

CAS Number 51094-78-1[3]

Linear Formula Ta(OCH₂CH₂CH₂CH₃)₅[3]

Molecular Formula C₂₀H₄₅O₅Ta[4]

Molecular Weight 546.52 g/mol [3]

Synonyms
Pentabutoxytantalum, Tantalum penta-n-

butoxide, Tantalum pentabutanolate[5]

EC Number 256-962-9[3]

MDL Number MFCD00078035[3]

Table 2: Physical and Chemical Properties
Property Value

Appearance Pale yellow liquid[2]

Density 1.31 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.483[3]

Boiling Point 217 °C at 0.15 mm Hg[2]

Flash Point 35 °C (95 °F) - closed cup[4]

Solubility
Reacts with water. Soluble in many organic

solvents.

Sensitivity Moisture sensitive[2]

Health and Safety Information
Tantalum(V) butoxide is a flammable liquid and vapor that can cause skin, eye, and

respiratory tract irritation.[6] It is crucial to handle this compound in a well-ventilated area,

under an inert atmosphere, and away from heat, sparks, and open flames. Personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Due to

its reactivity with water, care must be taken to avoid exposure to moisture.
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Table 3: Hazard Information
Hazard Statement Description

H226 Flammable liquid and vapor[6]

H315 Causes skin irritation[6]

H319 Causes serious eye irritation[6]

H335 May cause respiratory irritation[6]

Key Applications
The primary application of Tantalum(V) butoxide is as a precursor in sol-gel synthesis to

produce tantalum pentoxide (Ta₂O₅) materials. The controlled hydrolysis and condensation of

the butoxide allow for precise control over the morphology and properties of the final product.

Synthesis of Tantalum Oxide Nanoparticles
Tantalum(V) butoxide is used to synthesize Ta₂O₅ nanoparticles with controlled size and

morphology.[5] These nanoparticles are of significant interest due to their high surface area and

unique properties, which are beneficial in catalysis and biomedical applications.

Sol-Gel Deposition of Thin Films
It serves as a precursor for depositing thin films of tantalum oxide and related materials, such

as:

Sodium Tantalate (NaTaO₃) Thin Films: These films are investigated for their photocatalytic

and ferroelectric properties.

Tantalum-doped Titanium Dioxide (Ta-doped TiO₂) Thin Films: Doping TiO₂ with tantalum can

enhance its photocatalytic activity and electrical conductivity.[7]

Role in Drug Development and Biomedical Applications
While Tantalum(V) butoxide itself is not used directly in therapeutics, the tantalum oxide

nanoparticles derived from it have emerged as promising candidates in the biomedical field.[1]

[8] Their excellent biocompatibility and high atomic number make them suitable for:
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Drug Delivery Systems: Ta₂O₅ nanoparticles can be functionalized and used as carriers for

targeted drug delivery to cancer cells.[1][2]

Medical Imaging: Due to their high radiopacity, tantalum oxide nanoparticles are effective

contrast agents for X-ray-based imaging techniques like computed tomography (CT).[9][10]

This allows for the visualization of drug delivery and the monitoring of therapeutic response.

Theranostics: The combination of therapeutic (drug delivery) and diagnostic (imaging)

functionalities in a single nanoparticle platform is a key area of research in cancer

management.[1]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of tantalum oxide

nanoparticles and a representative protocol for the sol-gel deposition of thin films. These

protocols are based on established sol-gel chemistry principles and can be adapted for specific

research needs.

Synthesis of Tantalum Oxide (Ta₂O₅) Nanoparticles
This protocol describes a sol-gel method for the synthesis of Ta₂O₅ nanoparticles, which can be

adapted from procedures using similar tantalum alkoxides.[5]

Materials:

Tantalum(V) butoxide

Ethanol (anhydrous)

Deionized water

Nitric acid (as a catalyst)

Procedure:

Precursor Solution Preparation: In a dry, inert atmosphere (e.g., a glovebox), prepare a 0.2

M solution of Tantalum(V) butoxide in anhydrous ethanol. Stir the solution until the

precursor is fully dissolved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11498270/
https://iovs.arvojournals.org/article.aspx?articleid=2800116
https://pubs.rsc.org/en/content/articlelanding/2020/nr/d0nr01234c
https://pmc.ncbi.nlm.nih.gov/articles/PMC11412094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11498270/
https://chalcogen.ro/991_MonrealH.pdf
https://www.benchchem.com/product/b8249264?utm_src=pdf-body
https://www.benchchem.com/product/b8249264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis Solution Preparation: In a separate flask, prepare a solution of ethanol and

deionized water. The molar ratio of water to the tantalum precursor is a critical parameter

that influences the size of the resulting nanoparticles; a ratio of 4:1 is a common starting

point. Add a small amount of nitric acid to this solution to act as a catalyst for the hydrolysis

reaction (to achieve a pH of approximately 3-4).

Hydrolysis and Condensation: Slowly add the hydrolysis solution dropwise to the

Tantalum(V) butoxide solution under vigorous stirring. The addition should be done at a

controlled temperature, typically room temperature. A white precipitate of tantalum hydroxide

will begin to form as the hydrolysis and condensation reactions proceed.

Aging: Continue stirring the mixture for several hours (e.g., 2-4 hours) to allow for the

completion of the reactions and the aging of the gel.

Washing and Centrifugation: Collect the precipitate by centrifugation. Wash the collected

nanoparticles multiple times with ethanol to remove any unreacted precursors and

byproducts.

Drying: Dry the washed nanoparticles in an oven at a low temperature (e.g., 60-80 °C) to

remove the solvent.

Calcination: To obtain crystalline Ta₂O₅ nanoparticles, the dried powder is calcined in a

furnace. The temperature and duration of calcination will determine the crystal phase and

size of the nanoparticles. A typical calcination temperature is in the range of 500-800 °C for

2-4 hours.

Representative Protocol for Sol-Gel Deposition of a
Tantalum-Doped TiO₂ Thin Film
This protocol outlines the general steps for depositing a Ta-doped TiO₂ thin film using

Tantalum(V) butoxide and a titanium precursor.

Materials:

Tantalum(V) butoxide

Titanium(IV) isopropoxide (or a similar titanium alkoxide)
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2-Methoxyethanol (as a solvent)

Acetylacetone (as a chelating agent)

Substrate (e.g., silicon wafer, glass slide)

Procedure:

Precursor Solution Preparation:

In a dry, inert atmosphere, dissolve titanium(IV) isopropoxide in 2-methoxyethanol.

Add acetylacetone as a chelating agent to stabilize the titanium precursor and control the

hydrolysis rate. The molar ratio of acetylacetone to the titanium precursor is typically 1:1.

In a separate container, dissolve the desired amount of Tantalum(V) butoxide in 2-

methoxyethanol to create the dopant solution. The doping concentration can be varied

based on the desired properties of the film.

Add the Tantalum(V) butoxide solution to the titanium precursor solution and stir for

several hours to ensure a homogeneous mixture.

Substrate Preparation: Thoroughly clean the substrate using a standard cleaning procedure

(e.g., sonication in acetone, isopropanol, and deionized water) to remove any organic and

inorganic contaminants. Dry the substrate with a stream of nitrogen.

Film Deposition:

Deposit the precursor solution onto the substrate using a technique such as spin-coating

or dip-coating.

For spin-coating, dispense the solution onto the center of the substrate and spin at a

controlled speed (e.g., 3000 rpm) for a set duration (e.g., 30 seconds).

Drying: Dry the coated substrate on a hotplate at a low temperature (e.g., 100-150 °C) for a

few minutes to evaporate the solvent.
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Annealing/Calcination: Place the dried film in a furnace and anneal at a high temperature

(e.g., 400-600 °C) to remove organic residues and promote the crystallization of the Ta-

doped TiO₂ film. The annealing atmosphere (e.g., air, nitrogen) can influence the film's

properties.

Multi-layer Deposition (Optional): Repeat the deposition, drying, and annealing steps to

achieve a desired film thickness.

Visualizations
The following diagrams illustrate key processes involving Tantalum(V) butoxide.
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Caption: Sol-Gel Synthesis Workflow from Tantalum(V) Butoxide.
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Caption: Workflow for Tantalum Oxide Nanoparticle-based Drug Delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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